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Cat. No.: B115767
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In-Depth SAR Analysis: 1-(2-Chloropyrimidin-4-
yl)azepane Derivatives
Executive Summary & Scaffold Profile

1-(2-Chloropyrimidin-4-yl)azepane (also known as 4-(azepan-1-yl)-2-chloropyrimidine)
represents a critical "privileged structure” in medicinal chemistry. It serves as a bifunctional
scaffold: the azepane ring provides a hydrophobic, space-filling volumetric core, while the 2-
chloro group acts as a reactive handle for further diversification via nucleophilic aromatic
substitution (

) or palladium-catalyzed cross-coupling.

This guide objectively compares the performance of the azepane-pyrimidine scaffold against its
closest analogs (piperidine, pyrrolidine, and morpholine) across multiple therapeutic targets,
including Influenza M2 proton channels, Schistosoma targets, and Kinases.

Core Chemical Attributes
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Feature Specification

CAS Number 141924-04-1

Molecular Formula

Molecular Weight 211.69 g/mol

Kev Mo Azepane (Homopiperidine): A 7-membered
ey Moie
Y v saturated nitrogen ring.[1][2]

The C4-amino group is electron-donating,
] ] deactivating the ring slightly, but the C2-position
Electronic Profile ) N
remains electrophilic enough for a second

substitution.

) o ~2.5 (Higher than piperidine analogs due to the
Hipophilicity (cLogP) extra methylene group)

Comparative SAR Analysis: Azepane Vvs.
Alternatives

The decision to incorporate an azepane ring versus a piperidine (6-membered) or pyrrolidine
(5-membered) ring is rarely arbitrary. It is a strategic choice to modulate hydrophobic bulk and
conformational flexibility.

Performance Comparison by Target Class[2][3][4][5][6]

The following table synthesizes experimental data comparing the Azepane scaffold with
standard alternatives.
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Target |
Indication

Azepane
Performance

vs. Piperidine
(6-ring)

vs. Pyrrolidine
(5-ring)

Mechanism of
Action

Influenza A (M2-
S31N Channel)

Superior

> 2x Potency

> 5x Potency

Azepane fills the
hydrophobic
channel pore
more effectively
than smaller

rings.

Schistosoma

(Anti-parasitic)

Superior

> 2.5x Potency

Inactive

Bulky
hydrophobic
amine required
for binding;
Pyrrolidine is too

small.

GalR2 (GPCR)

Inferior

Loss of Affinity

Loss of Affinity

The 7-membered
ring creates
steric clash in the
receptor pocket;
Piperidine is

optimal.

GSK-3

(Kinase)

Inferior

Loss of Potency

Comparable

The ATP-binding
pocket is
sterically
restricted,;
Azepane is too
bulky to fit the
"gatekeeper”

region.

Detailed Case Studies

Case Study A: M2-S31N Proton Channel Inhibitors (Antiviral)

In the development of antivirals targeting the amantadine-resistant M2-S31N channel,

hydrophobicity and volume are critical.
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e Observation: Compounds with a 4-azepanyl substitution on the pyrimidine core
demonstrated superior blockage of the channel compared to piperidine.

» Data Point: In a pyridine/pyrimidine series, azepane analogs consistently showed
inhibition at

, whereas morpholine (hydrophilic) and pyrrolidine (small) analogs were significantly less
active (

).
« Insight: The 7-membered ring provides the necessary "grease" to anchor the molecule within
the hydrophobic pore of the viral channel.

Case Study B: Thiophen-2-yl-Pyrimidines (Anti-parasitic)

In a study targeting Schistosoma mansoni, the size of the cyclic amine at the C4 position was
the determinant of activity.

Azepane (C7):

(Active)[3]

» Piperidine (C6):
(Moderately Active)[3]

e Pyrrolidine (C5):

(Inactive)[3]

e Conclusion: This SAR trend (Azepane > Piperidine > Pyrrolidine) suggests a large
hydrophobic pocket where binding affinity correlates directly with Van der Waals contact
surface area.

Experimental Protocols
Protocol A: Regioselective Synthesis of 1-(2-
Chloropyrimidin-4-yl)azepane
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Objective: To synthesize the core scaffold from 2,4-dichloropyrimidine with high regioselectivity
for the C4 position.

Rationale: The C4 position of 2,4-dichloropyrimidine is more electrophilic than the C2 position
due to the para-like resonance effect and lower steric hindrance. Conducting the reaction at low
temperature favors the kinetic product (C4-substitution).

Materials:

e 2,4-Dichloropyrimidine (1.0 eq)
e Azepane (1.0 eq)

e Triethylamine (

, 1.2 eq)

o Ethanol or DCM (Solvent)

Step-by-Step Methodology:

Preparation: Dissolve 2,4-dichloropyrimidine (10 mmol) in Ethanol (20 mL) in a round-bottom
flask. Cool the solution to 0°C using an ice bath.

e Addition: Mix Azepane (10 mmol) and Triethylamine (12 mmol) in Ethanol (5 mL). Add this
mixture dropwise to the cold pyrimidine solution over 30 minutes. Crucial: Slow addition
prevents bis-substitution.

e Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) and stir for
another 2 hours. Monitor by TLC (Hexane:EtOAc 4:1). The product (C4-isomer) usually runs
lower than the starting material but higher than the bis-substituted byproduct.

o Workup: Evaporate the solvent under reduced pressure. Resuspend the residue in water and
extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over
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 Purification: The crude material often contains ~5-10% of the C2-isomer. Purify via silica gel
column chromatography (Gradient: 0-20% EtOAc in Hexanes).

 Yield: Expected yield 75-85% of 4-(azepan-1-yl)-2-chloropyrimidine.
Protocol B: General Displacement of 2-Chloro (Library

Synthesis)

Objective: To derivatize the scaffold at the C2 position with various amines (SAR exploration).

Methodology:

Dissolve 1-(2-Chloropyrimidin-4-yl)azepane (1.0 eq) in n-Butanol or Dioxane.
¢ Add the desired amine (R-NH2, 1.2 eq) and DIPEA (2.0 eq).

o Condition: Heat to 100-120°C (reflux) for 12-24 hours. The C2-chlorine is less reactive than
the C4-chlorine, requiring higher temperatures.

» Note: For unreactive amines (e.g., anilines), Palladium-catalyzed Buchwald-Hartwig
conditions may be required (Pd2(dba)3, BINAP, NaOtBu, Toluene, 100°C).

Visualizations
Diagram 1: Regioselective Synthesis Pathway

This diagram illustrates the kinetic control required to obtain the target mono-substituted
azepane scaffold.

Excess Amine

Kinetic Control TARGET:
etic Contro 4-(Azepan-1-yl)-2-chloropyrimidine AR 2,4-Bis(azepan-1-yl)pyrimidine
(FaSt) (Major Product) (Over-reaction)

. S Azepane (1.0 eq)
2,4-Dichloropyrimidine N
124 Et3N, 0°C ______?l_(l‘ﬁ/ _____ » Byproduct:
2-(Azepan-1-yl)-4-chloropyrimidine

(Minor Product)

Byproduct:
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Caption: Kinetic control at 0°C favors nucleophilic attack at the C4 position, yielding the target
scaffold.

Diagram 2: SAR Decision Logic (Azepane vs. Piperidine)

A logical workflow for medicinal chemists deciding when to deploy the azepane scaffold.

Optimization Phase:

Modify Hydrophobic Amine

Is the Binding Pocket
Solvent Exposed or Large?

o (Restricted Pocket)

Test Azepane (C7) Test Piperidine (C6)
(Increase Hydrophobic Bulk) or Pyrrolidine (C5)

Volumetric Fit \Steric Hindrance

Success Case: Failure Case:
Influenza M2 / Schistosoma GSK-3b / GalR2
(Azepane > Piperidine) (Steric Clash)

Click to download full resolution via product page

Caption: Decision tree for selecting ring size based on binding pocket topology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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